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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380 Get Quote

For Immediate Release

Dicyclopentyl(dimethoxy)silane (DCPDMS) is a versatile organosilicon compound with

significant potential as a precursor for a wide range of silicon-containing materials. Its unique

molecular structure, featuring two bulky cyclopentyl groups and two reactive methoxy groups,

allows for precise control over the properties of the resulting materials. This document provides

detailed application notes and experimental protocols for researchers, scientists, and drug

development professionals interested in leveraging DCPDMS for the synthesis of advanced

materials, including polysiloxanes, silica-based materials via sol-gel processes, and thin films

through chemical vapor deposition (CVD).
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Property Value Reference

CAS Number 126990-35-0 [1]

Molecular Formula C₁₂H₂₄O₂Si [1]

Molecular Weight 228.41 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point ~120°C at 6 mmHg [1]

Refractive Index ~1.467 [1]

Applications in Materials Science
The primary applications of DCPDMS in materials science stem from the reactivity of its

methoxy groups and the steric and hydrophobic nature of its cyclopentyl groups.

Polysiloxane Synthesis via Hydrolysis and
Condensation
DCPDMS can undergo hydrolysis and condensation reactions to form dicyclopentyl-substituted

polysiloxanes. The bulky cyclopentyl groups influence the polymer's structure and properties,

such as solubility and thermal stability.
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Caption: Hydrolysis of DCPDMS followed by condensation to form polysiloxanes.

Experimental Protocol: Synthesis of Dicyclopentyl-substituted Polysiloxane

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a reflux condenser,

and a dropping funnel, place a solution of dicyclopentyl(dimethoxy)silane in a suitable

organic solvent (e.g., tetrahydrofuran, diethyl ether, or dibutyl ether) at a concentration of 0.1

to 4 M.[2]

Hydrolysis: While stirring, add a stoichiometric amount of water, optionally containing an acid

or base catalyst, dropwise to the silane solution. The hydrolysis reaction is susceptible to pH

and temperature, with acidic conditions generally promoting the formation of silanol

intermediates while slowing down self-condensation.[1]

Condensation: After the addition of water is complete, the reaction mixture is heated to a

temperature between 20 and 100°C to promote the condensation of the silanol intermediates
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into siloxane bridges (Si-O-Si), leading to the formation of oligomers or polymers.[1][2]

Work-up: After the reaction is complete, the solvent is removed by distillation. The resulting

crude product can be purified by distillation under reduced pressure.[2]

Sol-Gel Process for Silica-Based Materials
DCPDMS can be used as a co-precursor in sol-gel processes to introduce organic functionality

into a silica network, forming organically modified silicates (ORMOSILs). The cyclopentyl

groups impart hydrophobicity and can modify the mechanical properties of the resulting gel.
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Caption: Sol-gel process using DCPDMS as a co-precursor.

Experimental Protocol: Preparation of a Hydrophobic Silica-Based Gel
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Precursor Solution: Prepare a solution of dicyclopentyl(dimethoxy)silane and a co-

precursor such as tetraethoxysilane (TEOS) in an alcohol solvent (e.g., ethanol).

Hydrolysis: To this solution, add a mixture of water and an acid or base catalyst (e.g., HCl or

NH₄OH) dropwise with vigorous stirring. The ratio of water to silane and the pH of the

solution are critical parameters that control the hydrolysis and condensation rates.

Gelation: Allow the sol to age in a sealed container at a controlled temperature until gelation

occurs.

Drying: The resulting wet gel can be dried under ambient conditions to form a xerogel or via

supercritical drying to produce an aerogel. The incorporation of the dicyclopentyl groups is

expected to increase the hydrophobicity of the final material.

Chemical Vapor Deposition (CVD) of Silicon-Containing
Films
DCPDMS can be utilized as a precursor in CVD processes to deposit silicon-containing thin

films. The composition of the film (e.g., silicon oxide, silicon carbonitride) can be controlled by

the reaction conditions and the co-reactants used. The bulky cyclopentyl groups may influence

the film's density and microstructure.

Experimental Workflow for CVD:
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Caption: Chemical Vapor Deposition process using DCPDMS.

Experimental Protocol: Deposition of a Silicon Oxide Film

Precursor Delivery: Dicyclopentyl(dimethoxy)silane is vaporized by heating in a bubbler

with an inert carrier gas (e.g., Ar or N₂).

CVD Reaction: The precursor vapor is introduced into a CVD reactor containing a heated

substrate. An oxidizing agent, such as oxygen or nitrous oxide, is simultaneously introduced

into the reactor.

Deposition Parameters: The substrate temperature, precursor and oxidant flow rates, and

reactor pressure are critical parameters that will determine the film's growth rate,

composition, and properties.

Film Formation: The precursor and oxidant react at the heated substrate surface to form a

silicon oxide film. The organic fragments are removed as volatile byproducts.
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Primary Application: External Electron Donor in
Ziegler-Natta Catalysis
Beyond its role as a material precursor, the most prominent industrial application of DCPDMS

is as an external electron donor in Ziegler-Natta catalyst systems for the polymerization of

propylene.[1] In this context, it plays a crucial role in controlling the stereochemistry of the

resulting polypropylene, leading to polymers with high isotacticity and desirable mechanical

properties.[1] The bulky cyclopentyl groups are thought to selectively poison non-stereospecific

active sites on the catalyst.[1]
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Caption: Role of DCPDMS in Ziegler-Natta polymerization.

Safety and Handling
Dicyclopentyl(dimethoxy)silane is a moisture-sensitive liquid that can cause skin and serious

eye damage.[1] It is also very toxic to aquatic life with long-lasting effects.[1] Appropriate

personal protective equipment, including gloves and eye protection, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.

Disclaimer: The provided protocols are intended as a general guide. Researchers should

consult relevant literature and perform their own risk assessments before conducting any

experiments. The specific reaction conditions may need to be optimized for desired material

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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